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Compound of Interest

Compound Name: p-Ranolazine

CAS No.: 1393717-45-7

Cat. No.: B1145470 Get Quote

This guide outlines the definitive disposal procedures for Ranolazine (often denoted in

synthesis logs as p-Ranolazine or related piperazine precursors). While Ranolazine is not

classified as a P-listed (acutely toxic) substance under US EPA RCRA regulations, it possesses

specific aquatic toxicity profiles that mandate strict "Zero-Drain" discharge protocols.

The Core Directive: The solution to pollution is not dilution. Ranolazine is harmful to aquatic life

with long-lasting effects (H412). Standard wastewater treatment plants cannot effectively

degrade the stable piperazine ring structure, leading to bioaccumulation in downstream

ecosystems. High-temperature incineration is the only validated disposal method.

Hazard Profile & Waste Characterization
Before disposal, you must characterize the waste stream. Ranolazine presents as a white to

off-white solid.
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Property Specification Operational Implication

CAS Number 95635-55-5
Use for waste manifest

labeling.

GHS Classification Irritant (H315, H319, H335)

Standard PPE (Nitrile gloves,

safety glasses) is sufficient for

handling.

Environmental Aquatic Chronic 3 (H412)
CRITICAL: Strictly prohibited

from sink disposal.

RCRA Status Non-listed (Not P or U)

Regulated as "Non-RCRA

Regulated Pharmaceutical

Waste" unless mixed with

hazardous solvents.

Thermal Stability Stable piperazine core
Requires incineration >1000°C

for complete mineralization.

Disposal Decision Matrix (Workflow)
The following logic gate determines the correct waste stream for your material.
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Waste Generation
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Figure 1: Waste Stream Segregation Logic. Note that while pure Ranolazine is Non-RCRA,

mixing it with HPLC solvents usually upgrades the waste to RCRA Hazardous (Ignitable/Toxic).

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Substance & Expired
Stock)
Context: Disposal of bulk powder, expired reference standards, or failed synthesis batches.

Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar.

Glass is acceptable but poses a breakage risk during transport.
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Labeling: Apply a "Non-RCRA Regulated Pharmaceutical Waste" label.

Constituents: "Ranolazine (95635-55-5) - 100%"

Hazard Checkbox: Mark "Toxic to Aquatic Life."

Segregation: Do not mix with strong oxidizers or acids in the same waste container, as the

amine groups in Ranolazine can react exothermically or form degradants.

Final Disposal: Transfer to the facility's Blue or White Pharmaceutical Waste Bin for off-site

incineration.

Why Incineration? Landfilling (even in lined landfills) risks leachate contamination.

Incineration ensures the destruction of the bioactive pharmacophore.

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquors)
Context: Ranolazine dissolved in Acetonitrile, Methanol, or Water.

Characterization: The hazard is now driven by the solvent, not just the drug.

Example: 50% Acetonitrile / 50% Water + 1mg/mL Ranolazine.

Classification:RCRA Hazardous Waste (Ignitable - D001).

Collection: Collect in a dedicated "Organic Solvent Waste" carboy (Safety Can).

Compatibility: Ensure the carboy material (usually HDPE or Stainless Steel) is compatible

with the solvent.

Labeling:

Constituents: List all solvents + "Trace Ranolazine."

Hazards: Flammable, Irritant.

Disposal: This stream goes to Fuel Blending or Chemical Incineration.
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Scientific Note: Never pour HPLC waste down the drain. Even if the solvent is water-

heavy, the Ranolazine content violates "Zero Discharge" permits for bioactive agents.

Emergency Procedures: Spill Response
In the event of a powder spill (>10g) or liquid release:

PPE Upgrade: Wear double nitrile gloves and a N95/P100 particulate respirator if powder is

aerosolized.

Containment:

Solids: Cover with wet paper towels to prevent dust generation. Gently sweep into a

dustpan.

Liquids: Use absorbent pads or vermiculite.

Decontamination: Wash the surface 3x with soap and water.

Mechanism:[1][2][3][4][5][6] Ranolazine is moderately lipophilic (LogP ~2.1). Simple water

rinsing is ineffective; a surfactant (soap) is required to solubilize and remove residues.

Disposal of Cleanup Materials: All contaminated wipes and pads must be treated as Solid

Chemical Waste (Black Bin), not regular trash.

Regulatory Compliance & References
Compliance is based on the "Cradle-to-Grave" principle mandated by the Resource

Conservation and Recovery Act (RCRA).

US EPA 40 CFR Part 266 Subpart P: Hazardous Waste Pharmaceuticals. Even if Ranolazine

is not "hazardous" by listing, managing it under Subpart P standards is the industry best

practice for liability protection.

European Waste Catalogue (EWC): Code 18 01 09 (medicines other than those mentioned

in 18 01 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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